Cas no 2034479-51-9 (3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2034479-51-9
• MF: C₂₀H₂₁N₅O₄
• MW: 395.4118
• CID: 5351714
• Update Time: 2025-06-03

3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]quinazolin-4-one
• 3-(2-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one
• 3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C20H21N5O4/c1-28-17-9-21-10-18(23-17)29-14-5-4-8-24(11-14)19(26)12-25-13-22-16-7-3-2-6-15(16)20(25)27/h2-3,6-7,9-10,13-14H,4-5,8,11-12H2,1H3
• InChI Key： QVWZDMZHFRDUEI-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])N2C([H])=NC3=C([H])C([H])=C([H])C([H])=C3C2=O)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 630
• XLogP3: 1.1
• Topological Polar Surface Area: 97.2

Additional information on 3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one (CAS No. 2034479-51-9)

3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one, with the CAS number 2034479-51-9, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a quinazolinone core and a piperidine moiety linked via an oxoethyl bridge, further decorated with a methoxypyrazine group. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in quinazolinone derivatives due to their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The incorporation of a methoxypyrazine subunit in CAS 2034479-51-9 enhances its potential as a kinase inhibitor, aligning with current trends in precision medicine. Researchers are particularly intrigued by its ability to interact with PI3K/AKT/mTOR pathways, a hot topic in oncology and metabolic disorder therapeutics.

From a synthetic chemistry perspective, the compound's piperidine-oxy linkage and dihydroquinazolinone scaffold present intriguing challenges for scalable production. Optimizing its synthesis is a key focus, especially with the rise of green chemistry and flow reactor technologies in API manufacturing. Analytical techniques like HPLC-MS and NMR crystallography are critical for characterizing this molecule's purity and polymorphic forms, addressing industry demands for rigorous quality control.

The drug-likeness of 3-(2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one has been evaluated using computational models, showing favorable Lipinski's Rule of Five compliance. Its logP value and hydrogen bond acceptors suggest good membrane permeability, making it relevant for CNS drug development—a sector experiencing exponential growth due to neurodegenerative disease research. These attributes correlate with frequent search queries about "blood-brain barrier penetration strategies" and "small molecule CNS drugs."

In the context of intellectual property, CAS 2034479-51-9 appears in several patent applications related to JAK/STAT signaling inhibitors and autoimmune disease treatments. This connects to trending discussions about personalized immunotherapies and oral small molecule alternatives to biologics. The compound's structural novelty also positions it as a potential scaffold for fragment-based drug design, a technique gaining traction in high-throughput screening platforms.

Environmental and regulatory considerations for this compound involve assessments of its biodegradability and ecotoxicological profile, reflecting the pharmaceutical industry's shift toward sustainable molecular design. Such evaluations align with global initiatives like the Green Chemistry 12 Principles, frequently searched by ESG-focused researchers. Stability studies under various pH conditions are also crucial, given the compound's potential prodrug applications in gastrointestinal delivery systems.

Future research directions for 2034479-51-9 may explore its cocrystal engineering to improve solubility—a persistent challenge for quinazolinone-based drugs. The integration of AI-driven molecular dynamics simulations could accelerate this process, addressing popular queries about "computational pharmaceutics" and "in silico formulation optimization." Additionally, its structure-activity relationship (SAR) warrants deeper investigation to unlock selective targeting capabilities against specific isoforms of disease-relevant enzymes.